Cas no 136375-93-4 (N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine)

• Product Name: N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
• CAS No: 136375-93-4
• MF: C₁₈H₂₁N
• MW: 251.36604475975
• CID: 1240567
• PubChem ID: 3077928
• Update Time: 2025-04-20

N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
• 8-(Benzylamino)pentacyclo(5.4.0.0(sup 2,6).0(sup 3,10).0(sup 5,9))undecane
• 136375-93-4
• 1,2,4-Ethanylylidene-1H-cyclobuta(cd)pentalen-3-amine, octahydro-N-(phenylmethyl)-
• DTXSID90929357
• BRN 4748737

• Inchi： 1S/C18H21N/c1-2-4-9(5-3-1)8-19-18-15-11-7-12-14-10(11)6-13(15)16(14)17(12)18/h1-5,10-19H,6-8H2
• InChI Key： ZWCQZHOWEDKJBN-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1C2C3CC4C1C1C2CC3C14

Computed Properties

• Exact Mass: 251.16753
• Monoisotopic Mass: 251.1674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 3.4

Experimental Properties

• Density: 1.22
• Boiling Point: 375.9°C at 760 mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.654
• PSA: 12.03